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Compound of Interest

Compound Name: Monoethanolamine borate

Cat. No.: B086929

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for Monoethanolamine borate, including operational and disposal plans, to foster
a secure laboratory environment.

Monoethanolamine borate is classified as a substance that can cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1] Adherence to
proper safety protocols is critical to minimize exposure and ensure personnel safety.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Monoethanolamine borate. It is crucial to always inspect PPE before use and to follow proper
removal techniques to avoid skin contact.[2]
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Personal Protective Standard/Specificati
Body Part ] Notes
Equipment on
] o Contact lenses should
Tightly fitting safety
o EN 166 (EU) or not be worn as they
goggles with side-
Eyes/Face ) NIOSH (US) can absorb and
shields or a face .
) approved.[1][2] concentrate irritants.
shield.[1][2]
[3]
Chemical-resistant
loves (e.g., neoprene
J o (c0 ) P Gloves must be
or nitrile, 15 mil . _
_ inspected prior to use.
thickness) and .
) ) ) ) EN 374 (Europe) or [1][2] Contaminated
Skin impervious, fire/flame i
) ) US F739.[3] clothing should be
resistant clothing.[1][4]
] removed and washed
A full-body apron is
before reuse.[1][5][6]
recommended for bulk
handling.[4]
A full-face respirator Use if exposure limits
with an appropriate are exceeded, if
cartridge or a NIOSH- NIOSH (US) irritation is

Respiratory

approved half-face
respirator with organic
vapor cartridges.[1][4]

approved.[4]

experienced, or in
areas with inadequate

ventilation.[1]

Footwear

Steel-toed boots with
chemical-resistant

soles.[4]

Recommended
especially for bulk
handling.[4]

Operational and Disposal Plans

Handling and Storage:

« Handling: Always handle Monoethanolamine borate in a well-ventilated area.[2][7] Avoid

the formation of dust and aerosols.[2] Avoid contact with skin and eyes, and do not breathe

in dust, fumes, or vapors.[1][2] After handling, wash hands thoroughly.[1][2] Do not eat, drink,

or smoke in areas where the material is handled, stored, and processed.[8]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.echemi.com/sds/2-aminoethanol-monoester-with-boric-acid-pd180628107643.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA009852.pdf
https://www.echemi.com/sds/2-aminoethanol-monoester-with-boric-acid-pd180628107643.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA009852.pdf
https://datasheets.scbt.com/sc-201487.pdf
https://www.echemi.com/sds/2-aminoethanol-monoester-with-boric-acid-pd180628107643.html
https://www.teamchem.co/blog/monoethanolamine-safety-guidelines
https://www.teamchem.co/blog/monoethanolamine-safety-guidelines
https://datasheets.scbt.com/sc-201487.pdf
https://www.echemi.com/sds/2-aminoethanol-monoester-with-boric-acid-pd180628107643.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA009852.pdf
https://www.echemi.com/sds/2-aminoethanol-monoester-with-boric-acid-pd180628107643.html
https://www1.mscdirect.com/MSDS/MSDS00089/16558181-20200726.PDF
https://www.nutrico.co.za/wp-content/uploads/2022/12/2022-153-GHS-SDS-Nutrispray-N-RSA.pdf
https://www.echemi.com/sds/2-aminoethanol-monoester-with-boric-acid-pd180628107643.html
https://www.teamchem.co/blog/monoethanolamine-safety-guidelines
https://www.teamchem.co/blog/monoethanolamine-safety-guidelines
https://www.echemi.com/sds/2-aminoethanol-monoester-with-boric-acid-pd180628107643.html
https://www.teamchem.co/blog/monoethanolamine-safety-guidelines
https://www.teamchem.co/blog/monoethanolamine-safety-guidelines
https://www.benchchem.com/product/b086929?utm_src=pdf-body
https://static.cymitquimica.com/products/IN/pdf/sds-DA009852.pdf
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://static.cymitquimica.com/products/IN/pdf/sds-DA009852.pdf
https://www.echemi.com/sds/2-aminoethanol-monoester-with-boric-acid-pd180628107643.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA009852.pdf
https://www.echemi.com/sds/2-aminoethanol-monoester-with-boric-acid-pd180628107643.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA009852.pdf
https://sds.riotinto.com/display/rtm/FileName-510772
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Storage: Store in a dry, cool, and well-ventilated place in tightly closed containers.[1][7]
Protect from moisture.[7] Store locked up and away from incompatible materials such as
strong oxidizing agents.[1][9]

First Aid Measures:

o Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if
present and easy to do so.[1][2][7] Seek medical attention.[2][7]

» Skin Contact: Wash the affected area thoroughly with soap and water.[2][7] Remove
contaminated clothing immediately.[7] If skin irritation occurs, get medical help.[1]

« Inhalation: Move the person to fresh air.[1][2][7] If breathing is difficult, give oxygen.[1] Seek
medical advice if respiratory irritation occurs.[7]

 Ingestion: Rinse the mouth with water.[2][7] Do not induce vomiting.[7] Seek medical help if
symptoms develop.[7]

Spill and Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[2] Avoid
dust formation and prevent the substance from entering drains.[2] Use personal protective
equipment during cleanup.[2] For a dry spill, use dry cleanup procedures to avoid generating
dust.[3] For a liquid spill, absorb with an inert material and shovel it into a suitable container for
disposal.[5]

Disposal:

Dispose of Monoethanolamine borate and its container in accordance with all applicable
local, state, and federal regulations.[1] It is recommended to contact a licensed professional
waste disposal service.[2] Do not allow the product to enter drains.[2]

Visual Guides for Safe Handling

The following diagrams illustrate the standard workflow for handling Monoethanolamine
borate and the decision-making process for spill response.
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Caption: Workflow for safely handling Monoethanolamine borate.
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Caption: Decision-making process for Monoethanolamine borate spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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